Cas no 1260864-97-8 (4-(4-bromo-3-nitrophenyl)piperidine)

• Product Name: 4-(4-bromo-3-nitrophenyl)piperidine
• CAS No: 1260864-97-8
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6361419
• PubChem ID: 129954352
• Update Time: 2025-10-31

4-(4-bromo-3-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-nitrophenyl)piperidine
• EN300-1894493
• 1260864-97-8

• Inchi： 1S/C11H13BrN2O2/c12-10-2-1-9(7-11(10)14(15)16)8-3-5-13-6-4-8/h1-2,7-8,13H,3-6H2
• InChI Key： COVXJAJTFVVXCN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C1CCNCC1

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4-bromo-3-nitrophenyl)piperidine

Comprehensive Overview of 4-(4-bromo-3-nitrophenyl)piperidine (CAS No. 1260864-97-8)

4-(4-bromo-3-nitrophenyl)piperidine (CAS No. 1260864-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromine and nitro functional groups attached to a piperidine backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

In recent years, the demand for 4-(4-bromo-3-nitrophenyl)piperidine has surged due to its potential applications in neuropharmacology. Researchers are exploring its role in modulating dopamine receptors and serotonin transporters, which are pivotal in treating neurological disorders such as Parkinson's disease and depression. The compound's nitrophenyl moiety enhances its binding affinity, while the bromine substituent offers opportunities for further derivatization, making it a versatile building block in medicinal chemistry.

The synthesis of 4-(4-bromo-3-nitrophenyl)piperidine typically involves multi-step reactions, including nitration, bromination, and piperidine coupling. Advanced techniques like HPLC purification and NMR characterization ensure high purity and structural integrity, meeting the stringent requirements of preclinical studies. Its CAS No. 1260864-97-8 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

From an industrial perspective, 4-(4-bromo-3-nitrophenyl)piperidine is increasingly sought after by contract research organizations (CROs) and pharmaceutical manufacturers. Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows aligns with modern drug discovery trends. Additionally, its stability under standard laboratory conditions makes it a practical choice for large-scale production.

Environmental and safety considerations are also paramount when handling 4-(4-bromo-3-nitrophenyl)piperidine. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. Regulatory compliance, including REACH and GMP guidelines, ensures its safe application in research and development.

In conclusion, 4-(4-bromo-3-nitrophenyl)piperidine (CAS No. 1260864-97-8) represents a cornerstone in contemporary chemical synthesis. Its multifaceted applications, from neurological drug development to material science, highlight its enduring value. As research progresses, this compound is poised to play an even greater role in addressing unmet medical needs and advancing scientific innovation.